1-(2,5-Diethylphenyl)-1,3-butanedione
Description
1-(2,5-Diethylphenyl)-1,3-butanedione is a diketone derivative featuring a 2,5-diethyl-substituted phenyl ring attached to the 1,3-butanedione backbone. This compound belongs to the aromatic diketone family, characterized by their conjugated carbonyl groups and aromatic substituents, which confer unique electronic and steric properties. The diethyl groups likely enhance lipophilicity and solubility in non-polar solvents compared to polar substituents (e.g., hydroxyl or chloro groups), making it advantageous for organic synthesis .
Properties
CAS No. |
167998-76-7 |
|---|---|
Molecular Formula |
C8H12N2O |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Effects on Physical Properties
- Diethylphenyl vs. Dichlorophenyl : The diethyl groups in the target compound likely reduce polarity compared to the electron-withdrawing 3,5-dichlorophenyl group in SynHet’s analog . This would increase solubility in organic solvents but decrease melting point relative to polar derivatives.
- Hydroxyl vs. Alkyl Groups : The dihydroxyphenyl analog exhibits a higher melting point (90°C) due to hydrogen bonding, contrasting with the diethylphenyl variant’s expected lower melting point.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
